Cas no 61659-08-3 (Cyclopentanecarboxaldehyde, 3-oxo-2-(phenylmethyl)-)

Cyclopentanecarboxaldehyde, 3-oxo-2-(phenylmethyl)- structure
61659-08-3 structure
Product Name:Cyclopentanecarboxaldehyde, 3-oxo-2-(phenylmethyl)-
CAS No:61659-08-3
MF:C13H14O2
MW:202.249063968658
CID:471023
PubChem ID:20369499
Update Time:2025-04-19

Cyclopentanecarboxaldehyde, 3-oxo-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanecarboxaldehyde, 3-oxo-2-(phenylmethyl)-
    • 2-benzyl-3-oxocyclopentane-1-carbaldehyde
    • SCHEMBL11608778
    • DTXSID50606258
    • 61659-08-3
    • Inchi: 1S/C13H14O2/c14-9-11-6-7-13(15)12(11)8-10-4-2-1-3-5-10/h1-5,9,11-12H,6-8H2
    • InChI Key: HCXNTCLLVGFZSI-UHFFFAOYSA-N
    • SMILES: O=C1CCC(C=O)C1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 202.09942
  • Monoisotopic Mass: 202.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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